4-tert-butyl-N-{2-[(4-oxo-3-phenyl-3,4-dihydro-2-quinazolinyl)sulfanyl]ethyl}benzenesulfonamide

• Molecular Formula: C26H27N3O3S2
• Molecular Weight: 493.6 g/mol
• IUPAC Name: 4-tert-butyl-N-[2-(4-oxo-3-phenylquinazolin-2-yl)sulfanylethyl]benzenesulfonamide
• InChI: InChI=1S/C26H27N3O3S2/c1-26(2,3)19-13-15-21(16-14-19)34(31,32)27-17-18-33-25-28-23-12-8-7-11-22(23)24(30)29(25)20-9-5-4-6-10-20/h4-16,27H,17-18H2,1-3H3
• InChI Key: YVFQXKKIWALOOJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCCSC2=NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4

Description

4-tert-butyl-N-{2-[(4-oxo-3-phenyl-3,4-dihydro-2-quinazolinyl)sulfanyl]ethyl}benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as QNZ or E3330 and has been synthesized using different methods.

Mechanism of Action

QNZ inhibits the activation of NF-κB signaling by blocking the activity of IκB kinase (IKK). This leads to the inhibition of the transcription of genes that are regulated by NF-κB, including those involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
QNZ has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. It has also been shown to induce apoptosis in cancer cells by inhibiting the NF-κB pathway. QNZ has been shown to have a low toxicity profile and does not affect normal cells.

Advantages and Limitations for Lab Experiments

QNZ has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of IKK, making it a valuable tool for studying the NF-κB signaling pathway. QNZ has also been shown to have low toxicity, making it suitable for use in cell-based assays. However, QNZ has limitations in terms of its solubility in water and stability in biological systems.

Future Directions

Several future directions for research on QNZ have been proposed. These include the development of more potent and selective inhibitors of IKK, the investigation of the effects of QNZ on other signaling pathways, and the development of QNZ-based drug delivery systems. Further research is also needed to determine the potential applications of QNZ in the treatment of various diseases, including cancer and inflammatory disorders.
In conclusion, QNZ is a promising compound with potential applications in various fields of scientific research. Its inhibition of the NF-κB signaling pathway makes it a valuable tool for studying the mechanisms of action of various drugs and investigating the role of NF-κB in various biological processes. Further research is needed to fully understand the potential applications of QNZ and to develop more potent and selective inhibitors of IKK.

Synthesis Methods

The synthesis of QNZ involves the reaction of 2-mercaptoethylamine with 4-tert-butyl-N-(chlorosulfonyl)benzenesulfonamide. The reaction is carried out in the presence of a base and a solvent. The yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

QNZ has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. QNZ has been used as a tool compound to investigate the role of nuclear factor-kappa B (NF-κB) signaling in various biological processes. It has also been used to study the mechanisms of action of various drugs.